(1R,3R)-3-Hydroxycyclopentanecarboxylic acid

• IUPAC Name: (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid
• InChI: InChI=1S/C6H10O3/c7-5-2-1-4(3-5)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5-/m1/s1
• InChI Key: XWWQLKYMTLWXKN-RFZPGFLSSA-N
• Canonical SMILES: C1CC(CC1C(=O)O)O
• Isomeric SMILES: C1C[C@H](C[C@@H]1C(=O)O)O
• Molecular Formula: C6H10O3
• DSSTOX Substance ID: DTXSID20718711
• Molecular Weight: 130.14 g/mol
• CAS No.: 946594-17-8

Description

“(1R,3R)-3-Hydroxycyclopentanecarboxylic acid” is a chemical compound with the molecular formula C6H10O3 and a molecular weight of 130.14. It is a useful research chemical. The compound is stored at a temperature of 2-8°C and is in the form of an oil.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES notation O=C([C@H]1CC@HCC1)O. This notation represents the structure of the molecule in terms of the atoms present and their connectivity.

Physical and Chemical Properties Analysis

“this compound” is an oil at room temperature. Its exact physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Synthesis and Material Science

• Chiral Building Blocks : A study by Defant et al. (2011) highlighted the use of a related bicyclic lactone obtained from cellulose pyrolysis as a chiral building block in synthesizing new δ-sugar amino acids. This process emphasizes the role of (1R,3R)-3-Hydroxycyclopentanecarboxylic acid and its derivatives in accessing new peptidomimetics with restricted structures, potentially useful in developing novel materials and pharmaceuticals (Defant et al., 2011).

Medicinal Chemistry and Pharmacology

• Ligand for GHB Binding Sites : Vogensen et al. (2013) described the synthesis and tritium labeling of a potent ligand for high-affinity γ-hydroxybutyrate (GHB) binding sites in the central nervous system (CNS), showcasing the compound's relevance in neuroscience research and its potential for studying CNS disorders (Vogensen et al., 2013).

• Integrin Receptor Binders : Research by Casiraghi et al. (2005) on grafting aminocyclopentane carboxylic acids onto the RGD tripeptide sequence resulted in low nanomolar αVβ3/αVβ5 integrin dual binders. This work demonstrates the compound's potential in developing therapeutics targeting integrin receptors, which are critical for cancer and angiogenesis (Casiraghi et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.